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Compound of Interest

Compound Name: Vibegron

Cat. No.: B611683

For researchers, scientists, and drug development professionals, the proper disposal of
Vibegron, an active pharmaceutical ingredient, is crucial for maintaining laboratory safety,
ensuring regulatory compliance, and minimizing environmental impact. This guide provides a
comprehensive overview of the recommended disposal procedures for Vibegron, drawing from
safety data sheets and general pharmaceutical waste guidelines.

Regulatory Framework and Classification

Vibegron is not classified as a "Hazardous Chemical" as defined by the OSHA Hazard
Communication Standard, 29 CFR 1910.1200.[1] However, as a pharmaceutical compound, its
disposal is subject to federal, state, and local regulations governing chemical and
pharmaceutical waste.[2][3] It is imperative to consult and adhere to these specific regulations
in your jurisdiction.

Disposal Procedures for Unused or Expired
Vibegron

The primary recommended method for the disposal of excess or expired Vibegron is through a
licensed hazardous material disposal company.[1] Alternatively, incineration in a facility
equipped with an afterburner and scrubber may be permissible.[1]

Step-by-Step Disposal Workflow:

e Segregation and Collection:
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o Collect all unused, expired, or contaminated Vibegron, including pure compound and any
contaminated lab materials (e.g., weighing boats, gloves, wipes).

o Place these materials in a designated, clearly labeled, and sealed waste container. The
container should be appropriate for pharmaceutical waste.

o Engagement of a Licensed Disposal Vendor:

o Contact a certified hazardous or pharmaceutical waste disposal company to arrange for
pickup and disposal.

o Ensure the vendor is knowledgeable about and compliant with all relevant federal, state,
and local regulations for pharmaceutical waste.

o Documentation:

o Maintain detailed records of the disposed Vibegron, including the quantity, date of
disposal, and the name of the disposal company. This documentation is essential for
regulatory compliance.

Handling of Spills and Contaminated Materials
In the event of a Vibegron spill, the following procedures should be followed:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, eye
protection, and respiratory protection, to avoid inhalation and contact with skin and eyes.

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.

¢ Cleanup:
o For solid spills, carefully sweep or vacuum the material, avoiding dust formation.

o For solutions, absorb the spill with an inert, non-combustible material such as diatomite or
universal binders.

» Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.
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» Disposal of Contaminated Materials: All cleanup materials should be collected and disposed
of as pharmaceutical waste according to the procedures outlined above.

Environmental Considerations

While specific ecotoxicity data for Vibegron is not readily available, it is crucial to prevent its
release into the environment. Improper disposal of pharmaceuticals can lead to contamination
of water supplies and soil, potentially harming wildlife and human health. Therefore, avoid
discharging Vibegron into drains, water courses, or onto the ground.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational process for the proper
disposal of Vibegron in a laboratory setting.
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Vibegron Disposal Workflow Diagram

Note on Consumer-Level Disposal: For non-professional settings, unused medications should
ideally be taken to a drug take-back program. If this is not an option, the medication can be
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mixed with an undesirable substance like coffee grounds or Kkitty litter, placed in a sealed
container, and then discarded in household trash. Flushing is generally not recommended
unless specifically instructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

